Cas no 2171839-45-3 (2-(ethoxymethyl)-6-fluoroquinazolin-4-amine)

• Product Name: 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine
• CAS No: 2171839-45-3
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 5895698
• PubChem ID: 165600772
• Update Time: 2025-10-19

2-(ethoxymethyl)-6-fluoroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine
• 2171839-45-3
• EN300-1645557

• Inchi： 1S/C11H12FN3O/c1-2-16-6-10-14-9-4-3-7(12)5-8(9)11(13)15-10/h3-5H,2,6H2,1H3,(H2,13,14,15)
• InChI Key： YEKYZMHXHMXQQP-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(N)N=C(COCC)N=2

Computed Properties

• Exact Mass: 221.09644018g/mol
• Monoisotopic Mass: 221.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61Ų

Additional information on 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine

Introduction to 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine (CAS No. 2171839-45-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(ethoxymethyl)-6-fluoroquinazolin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2171839-45-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the quinazoline class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of a fluoro substituent and an ethoxymethyl group in its molecular structure imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation.

The quinazoline core is a well-documented motif in drug discovery, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of a fluorine atom at the 6-position of the quinazoline ring enhances the compound's metabolic stability and binding affinity to biological targets. This modification is particularly valuable in medicinal chemistry, as fluorine atoms can significantly influence the pharmacokinetic profile of small molecules.

2-(ethoxymethyl)-6-fluoroquinazolin-4-amine has been explored in several preclinical studies for its potential therapeutic applications. One of the most compelling areas of research involves its role as an inhibitor of kinases, which are enzymes involved in various cellular processes, including cell proliferation and signal transduction. Kinase inhibitors have become a cornerstone of modern oncology, with many successful drugs on the market designed to target aberrant kinase activity in cancer cells.

Recent studies have demonstrated that 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine exhibits inhibitory effects on several kinases, including tyrosine kinases and serine/threonine kinases. These findings are particularly intriguing because kinase overactivity is implicated in a wide range of diseases beyond cancer, such as inflammatory disorders and autoimmune conditions. The ability of this compound to modulate kinase activity suggests its potential as a lead molecule for the development of novel therapeutics.

The ethoxymethyl group in the molecule plays a crucial role in determining its biological activity. This moiety can influence both the solubility and binding affinity of the compound to target proteins. In medicinal chemistry, such functional groups are often strategically incorporated to optimize pharmacological properties. The ethoxymethyl substituent may also contribute to the compound's ability to cross cell membranes, which is essential for many therapeutic agents.

In addition to its kinase inhibition properties, 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine has been investigated for its potential antimicrobial activity. Fluoroquinazoline derivatives have shown promise against resistant bacterial strains due to their ability to disrupt bacterial DNA gyrase and topoisomerase IV. These enzymes are critical for bacterial replication and transcription, making them attractive targets for antimicrobial therapy.

The synthesis of 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro substituent at the 6-position is particularly challenging due to the electrophilic nature of fluorine atoms. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity in these transformations.

The pharmacokinetic profile of 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine is another area of active research. Studies have shown that fluorinated quinazolines exhibit favorable metabolic stability compared to their non-fluorinated counterparts. This stability is attributed to the electron-withdrawing effect of fluorine atoms, which reduces susceptibility to enzymatic degradation. Additionally, fluorine atoms can enhance binding interactions with biological targets by increasing lipophilicity and reducing polar surface area.

The potential therapeutic applications of 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine extend beyond oncology and antimicrobial therapy. Emerging evidence suggests that this compound may have utility in treating neurological disorders by modulating neurotransmitter receptors or ion channels. The quinazoline scaffold is known to interact with various central nervous system (CNS) targets, making it an attractive platform for neuropharmacological research.

In conclusion, 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine (CAS No. 2171839-45-3) represents a promising chemical entity with diverse biological activities. Its structural features, including the fluoro substituent and ethoxymethyl group, contribute to its unique pharmacological properties. Further research is warranted to fully elucidate its mechanisms of action and explore new therapeutic avenues. As our understanding of chemical biology continues to advance, compounds like 2-(ethoxymethyl)-6-fluoroquinazolin-4-amine are likely to play an increasingly important role in drug discovery and development.